N-butyl-N-ethyl-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-butyl-N-ethyl-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C14H20N2O4/c1-4-6-9-15(5-2)14(17)11-7-8-13(20-3)12(10-11)16(18)19/h7-8,10H,4-6,9H2,1-3H3
• InChI Key: CMHSRCZSUYPZCF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C(=O)C1=CC(=C(C=C1)OC)[N+](=O)[O-]
• Molecular Formula: C14H20N2O4
• Molecular Weight: 280.32 g/mol

Description

N-butyl-N-ethyl-4-methoxy-3-nitrobenzamide, also known as Benzocaine, is a local anesthetic commonly used in various medical procedures. It is a white crystalline powder that is soluble in water and is primarily used to numb the skin and mucous membranes. Benzocaine is a member of the ester local anesthetic family and is widely used in dentistry, ophthalmology, and surgery.

Mechanism of Action

N-butyl-N-ethyl-4-methoxy-3-nitrobenzamide works by inhibiting the function of voltage-gated sodium channels, which are responsible for the transmission of pain signals. When applied to the skin or mucous membranes, it blocks the initiation and conduction of nerve impulses, resulting in numbness.
Biochemical and Physiological Effects:
N-butyl-N-ethyl-4-methoxy-3-nitrobenzamide has been shown to cause a decrease in the excitability of nerve fibers and a reduction in the amplitude of action potentials. It also causes a decrease in the release of neurotransmitters such as glutamate and substance P, which are involved in the transmission of pain signals.

Advantages and Limitations for Lab Experiments

N-butyl-N-ethyl-4-methoxy-3-nitrobenzamide has several advantages as a local anesthetic for laboratory experiments. It is inexpensive, widely available, and has a long shelf life. However, it also has limitations, such as a relatively short duration of action and the potential for allergic reactions.

Future Directions

There are several future directions for research on benzocaine. One area of interest is the development of new local anesthetics based on the structure of benzocaine. Another area of research is the investigation of the effects of benzocaine on other ion channels and neurotransmitters. Additionally, there is a need for further studies on the safety and efficacy of benzocaine in various medical procedures.

Scientific Research Applications

N-butyl-N-ethyl-4-methoxy-3-nitrobenzamide is widely used in scientific research as a tool to study the mechanisms of pain and anesthesia. It is also used as a reference compound for the development of new local anesthetics. N-butyl-N-ethyl-4-methoxy-3-nitrobenzamide has been used in various studies to investigate the effects of local anesthetics on ion channels, specifically voltage-gated sodium channels.